molecular formula C13H16O2 B6228453 1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid CAS No. 1485944-77-1

1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid

Cat. No.: B6228453
CAS No.: 1485944-77-1
M. Wt: 204.3
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Description

1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid is a cyclobutane derivative with the molecular formula C13H16O2 and a molecular weight of 204.3 g/mol.

Properties

CAS No.

1485944-77-1

Molecular Formula

C13H16O2

Molecular Weight

204.3

Purity

95

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid typically involves the reaction of 4-methylbenzyl chloride with cyclobutanecarboxylic acid under basic conditions. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the nucleophilic substitution reaction.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity 1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid.

Chemical Reactions Analysis

Types of Reactions: 1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol using reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzylic position, using reagents such as sodium hydroxide or potassium carbonate.

Common Reagents and Conditions:

    Oxidation: Potassium permanganate, chromium trioxide

    Reduction: Lithium aluminum hydride, sodium borohydride

    Substitution: Sodium hydroxide, potassium carbonate

Major Products:

    Oxidation: Ketones, carboxylic acids

    Reduction: Alcohols

    Substitution: Substituted cyclobutane derivatives

Scientific Research Applications

1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid has shown potential in various fields of research and industry. Some of its applications include:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential biological activities and interactions with biological targets.

    Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid involves its interaction with specific molecular targets and pathways . The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

  • 1-[(4-methylphenyl)methyl]cyclopropane-1-carboxylic acid
  • 1-[(4-methylphenyl)methyl]cyclopentane-1-carboxylic acid
  • 1-[(4-methylphenyl)methyl]cyclohexane-1-carboxylic acid

Comparison: 1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid is unique due to its cyclobutane ring structure, which imparts distinct chemical and physical properties compared to its cyclopropane, cyclopentane, and cyclohexane analogs. The cyclobutane ring provides a balance between ring strain and stability, making it a valuable intermediate in organic synthesis.

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